5-(Phenethylamino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-5-(2-phenylethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H21N3O3/c1-17-7-9-19(10-8-17)28-16-20-11-12-22(29-20)24-27-21(15-25)23(30-24)26-14-13-18-5-3-2-4-6-18/h2-12,26H,13-14,16H2,1H3
• InChI Key: FIDLPLOQEWXUOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)NCCC4=CC=CC=C4)C#N
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

5-(Phenethylamino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile, also known as PFB-TFM, is a synthetic compound that has been widely used in scientific research. This compound is a member of the oxazole family, which is known for its diverse biological activities. PFB-TFM has been found to have potential applications in the fields of medicinal chemistry, drug discovery, and neuroscience.

Scientific Research Applications

Synthesis and Properties

Oxazole derivatives, including compounds with complex substituents similar to the one , are subjects of extensive research due to their interesting chemical properties and potential applications. For instance, studies on the synthesis of new 2-(oxiran-2-yl)-1,3-oxazoles have explored reactions that form substituted oxazoles, highlighting the versatility of these compounds in organic synthesis and potential for creating novel materials or pharmaceuticals (Shablykin, Volosheniuk, & Brovarets, 2018).

Pharmaceutical Applications

Research into oxazole derivatives extends into pharmaceutical applications, where their unique structural properties can be leveraged for therapeutic purposes. For example, compounds like 5-alkylamino-2-(phthalimidoalkyl)-1,3-oxazole-4-carbonitriles have been synthesized, with reactions indicating potential for developing new drugs (Chumachenko, Shablykin, Vasilenko, & Brovarets, 2011). Additionally, oxazole compounds' reactions with various agents, such as hydrazine hydrate, have been studied to understand their reactivity and potential in creating pharmacologically active molecules (Shablykin, Brovarets, & Drach, 2007).

Material Science

In the field of materials science, oxazole derivatives are investigated for their potential use in creating new materials with desirable properties. The synthesis and characterization of novel compounds, including those with oxazole and carbonitrile groups, have implications for developing materials with specific functionalities, such as enhanced thermal stability or specific reactivity patterns (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).